N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-(propan-2-yl)-1H-indole-5-carboxamide
CAS No.:
Cat. No.: VC14944571
Molecular Formula: C16H20N2O3S
Molecular Weight: 320.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H20N2O3S |
|---|---|
| Molecular Weight | 320.4 g/mol |
| IUPAC Name | N-(1,1-dioxothiolan-3-yl)-1-propan-2-ylindole-5-carboxamide |
| Standard InChI | InChI=1S/C16H20N2O3S/c1-11(2)18-7-5-12-9-13(3-4-15(12)18)16(19)17-14-6-8-22(20,21)10-14/h3-5,7,9,11,14H,6,8,10H2,1-2H3,(H,17,19) |
| Standard InChI Key | UWTRNEOGDNLQOY-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)N1C=CC2=C1C=CC(=C2)C(=O)NC3CCS(=O)(=O)C3 |
Introduction
N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-(propan-2-yl)-1H-indole-5-carboxamide is a complex organic compound that belongs to the class of indole derivatives. These compounds are known for their diverse biological activities, including potential applications in pharmaceuticals and materials science. The compound's structure combines a tetrahydrothiophene ring with an indole moiety, both of which are common in bioactive molecules.
Synthesis and Preparation
The synthesis of such compounds typically involves multi-step reactions. A common approach might include the formation of the indole ring, followed by the introduction of the tetrahydrothiophene sulfone moiety through a carboxamide bond. The specific conditions and reagents used can vary based on the desired yield and purity.
Synthesis Steps
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Indole Ring Formation: This can be achieved through various methods, such as the Fischer indole synthesis.
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Introduction of Propan-2-yl Group: This involves alkylation of the indole nitrogen.
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Formation of Carboxamide Linkage: This step involves reacting the indole derivative with a tetrahydrothiophene sulfone derivative.
Potential Applications
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Pharmaceuticals: Given the bioactive nature of indole derivatives, this compound could be explored for potential therapeutic applications.
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Materials Science: The unique structure might also be of interest in materials chemistry, particularly in the development of new polymers or organic materials.
Future Research Directions
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Biological Activity Screening: Conduct comprehensive in vitro and in vivo studies to identify potential therapeutic applications.
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Synthesis Optimization: Explore more efficient and cost-effective synthesis routes to improve yield and purity.
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Materials Science Applications: Investigate the compound's potential in developing new organic materials.
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